Cas no 88917-02-6 (3,3,4,5-tetrachloro-3H-1,2-dithiole)

• Product name: 3,3,4,5-tetrachloro-3H-1,2-dithiole
• CAS No: 88917-02-6
• MF: C₃Cl₄S₂
• MW: 241.974094390869
• CID: 882110
• PubChem ID: 55894

3,3,4,5-tetrachloro-3H-1,2-dithiole Chemical and Physical Properties

Names and Identifiers

• 3,3,4,5-tetrachloro-3H-1,2-dithiole
• 88917-02-6
• TETRACHLORO-1,2-DITHIOLE
• NCI60_000811
• HYP8H3EXX4
• 3,3,4,5-tetrachlorodithiole
• CHEMBL2001650
• NSC 135975
• BRN 1343183
• 3H-1,2-DITHIOLE, 3,3,4,5-TETRACHLORO-
• NSC135975
• NSC-135975
• 3,3,4,5-Tetrachloro-1,2-dithiole
• 3H-1, tetrachloro-
• UNII-HYP8H3EXX4
• DTXSID30237423

• Inchi： InChI=1S/C3Cl4S2/c4-1-2(5)8-9-3(1,6)7
• InChI Key： YXMZIQBPZNCGMY-UHFFFAOYSA-N
• SMILES： C1(=C(SSC1(Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 241.817
• Monoisotopic Mass: 239.82
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.6A^2
• XLogP3: 3.3

Experimental Properties

• Density: 1.89
• Boiling Point: 238°C at 760 mmHg
• Flash Point: 98°C
• Refractive Index: 1.687

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithioles 1,2-dithioles